Cas no 137008-30-1 (5-Ethyl-1-nonanol)

• Product Name: 5-Ethyl-1-nonanol
• CAS No: 137008-30-1
• MF: C₁₁H₂₄O
• MW: 172.307663917542
• CID: 5575605
• Update Time: 2025-05-22

5-Ethyl-1-nonanol Chemical and Physical Properties

Names and Identifiers

• 1-Nonanol, 5-ethyl-
• 5-Ethyl-1-nonanol

• Inchi： 1S/C11H24O/c1-3-5-8-11(4-2)9-6-7-10-12/h11-12H,3-10H2,1-2H3
• InChI Key： VBLPSLZNVSZHNJ-UHFFFAOYSA-N
• SMILES： C(O)CCCC(CC)CCCC

Experimental Properties

• Density: 0.828±0.06 g/cm3(Predicted)
• Boiling Point: 229.7±8.0 °C(Predicted)
• Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly), Methanol (Slightly)
• pka: 15.19±0.10(Predicted)

Additional information on 5-Ethyl-1-nonanol

Research Briefing on 137008-30-1 and 5-Ethyl-1-nonanol in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of specialized compounds such as 137008-30-1 and 5-Ethyl-1-nonanol. These compounds are increasingly recognized for their potential in drug development, biochemical studies, and industrial applications. This briefing synthesizes the latest findings to provide a comprehensive overview of their roles, mechanisms, and future prospects.

The compound 137008-30-1, a chemical entity with a unique molecular structure, has been the subject of recent investigations due to its potential as a bioactive agent. Studies have explored its interactions with various biological targets, suggesting its utility in therapeutic applications. Meanwhile, 5-Ethyl-1-nonanol, a branched-chain alcohol, has garnered attention for its role as an intermediate in the synthesis of more complex molecules, including fragrances, flavors, and pharmaceuticals.

One of the key studies involving 137008-30-1 focused on its inhibitory effects on specific enzymatic pathways. Researchers employed high-throughput screening and molecular docking techniques to elucidate its binding affinity and selectivity. The results indicated promising activity against target enzymes implicated in inflammatory diseases, positioning 137008-30-1 as a candidate for further preclinical evaluation.

In parallel, research on 5-Ethyl-1-nonanol has explored its applications in green chemistry and sustainable synthesis. Recent work demonstrated its effectiveness as a solvent and reaction medium in catalytic processes, reducing the need for hazardous chemicals. Additionally, its role in the production of biodegradable polymers has been investigated, highlighting its potential to contribute to environmentally friendly material science.

Despite these promising developments, challenges remain in the optimization and scalability of both compounds. For 137008-30-1, issues such as bioavailability and metabolic stability need to be addressed to advance its therapeutic potential. Similarly, the industrial-scale production of 5-Ethyl-1-nonanol requires further refinement to ensure cost-effectiveness and minimal environmental impact.

In conclusion, the ongoing research on 137008-30-1 and 5-Ethyl-1-nonanol underscores their versatility and potential across multiple domains. Continued interdisciplinary collaboration will be essential to overcome existing limitations and unlock their full applications in chemical biology and pharmaceuticals.